Cas no 2306245-71-4 (Tert-butyl cis-3a-methyl-1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxylate;hydrochloride)
Tert-butyl cis-3a-methyl-1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxylate;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- PS-20003
- tert-butyl cis-3a-methyl-1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxylate;hydrochloride
- D79548
- 2306245-71-4
- Rel-tert-butyl (3aR,6aS)-3a-methylhexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate hydrochloride
- cis-2-Boc-3a-Methyl-hexahydropyrrolo[3,4-c]pyrrole HCl
- TERT-BUTYL CIS-3A-METHYL-1,2,3,4,6,6A-HEXAHYDROPYRROLO[3,4-C]PYRROLE-5-CARBOXYLATE HYDROCHLORIDE
- rel-(3aR,6aS)-tert-Butyl 3a-methylhexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate hydrochloride
- Tert-butyl cis-3a-methyl-1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxylate;hydrochloride
-
- Inchi: 1S/C12H22N2O2.ClH/c1-11(2,3)16-10(15)14-6-9-5-13-7-12(9,4)8-14;/h9,13H,5-8H2,1-4H3;1H/t9-,12+;/m0./s1
- InChI Key: ROJFWHMFFXEGJR-PKKHVXKMSA-N
- SMILES: Cl.O(C(C)(C)C)C(N1C[C@@H]2CNC[C@]2(C)C1)=O
Computed Properties
- Exact Mass: 262.1448057g/mol
- Monoisotopic Mass: 262.1448057g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 298
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.6Ų
Tert-butyl cis-3a-methyl-1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxylate;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D633914-100mg |
tert-butyl (3aR,6aS)-rel-3a-methyl-1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxylate hydrochloride |
2306245-71-4 | 97% | 100mg |
$285 | 2025-03-01 | |
| eNovation Chemicals LLC | D633914-250mg |
tert-butyl (3aR,6aS)-rel-3a-methyl-1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxylate hydrochloride |
2306245-71-4 | 97% | 250mg |
$385 | 2025-03-01 | |
| eNovation Chemicals LLC | D633914-500mg |
tert-butyl (3aR,6aS)-rel-3a-methyl-1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxylate hydrochloride |
2306245-71-4 | 97% | 500mg |
$640 | 2025-03-01 | |
| eNovation Chemicals LLC | D633914-1g |
tert-butyl (3aR,6aS)-rel-3a-methyl-1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxylate hydrochloride |
2306245-71-4 | 97% | 1g |
$960 | 2025-03-01 | |
| eNovation Chemicals LLC | D633914-10g |
tert-butyl (3aR,6aS)-rel-3a-methyl-1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxylate hydrochloride |
2306245-71-4 | 97% | 10g |
$4815 | 2025-03-01 | |
| eNovation Chemicals LLC | D633914-5g |
tert-butyl (3aR,6aS)-rel-3a-methyl-1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxylate hydrochloride |
2306245-71-4 | 97% | 5g |
$2890 | 2025-03-01 | |
| eNovation Chemicals LLC | D633914-100mg |
tert-butyl (3aR,6aS)-rel-3a-methyl-1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxylate hydrochloride |
2306245-71-4 | 97% | 100mg |
$285 | 2024-07-21 | |
| eNovation Chemicals LLC | D633914-250mg |
tert-butyl (3aR,6aS)-rel-3a-methyl-1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxylate hydrochloride |
2306245-71-4 | 97% | 250mg |
$385 | 2024-07-21 | |
| eNovation Chemicals LLC | D633914-500mg |
tert-butyl (3aR,6aS)-rel-3a-methyl-1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxylate hydrochloride |
2306245-71-4 | 97% | 500mg |
$640 | 2024-07-21 | |
| eNovation Chemicals LLC | D633914-1g |
tert-butyl (3aR,6aS)-rel-3a-methyl-1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxylate hydrochloride |
2306245-71-4 | 97% | 1g |
$960 | 2024-07-21 |
Tert-butyl cis-3a-methyl-1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxylate;hydrochloride Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on Tert-butyl cis-3a-methyl-1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxylate;hydrochloride
Comprehensive Analysis of Tert-butyl cis-3a-methyl-1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxylate;hydrochloride (CAS No. 2306245-71-4)
The compound Tert-butyl cis-3a-methyl-1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxylate;hydrochloride (CAS No. 2306245-71-4) is a highly specialized heterocyclic molecule with significant potential in pharmaceutical research and medicinal chemistry. Its unique pyrrolopyrrole backbone, combined with a tert-butyl ester group, makes it a valuable intermediate for the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its structural similarity to privileged scaffolds used in drug discovery, particularly for targeting central nervous system (CNS) disorders and GPCR modulators.
In recent years, the demand for high-purity intermediates like Tert-butyl cis-3a-methyl-1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxylate;hydrochloride has surged, driven by advancements in small-molecule therapeutics and precision medicine. This compound's chiral center and rigid bicyclic structure offer distinct advantages in designing enantioselective catalysts and bioactive ligands. Its hydrochloride salt form enhances solubility, a critical factor in formulation development and in-vitro assays.
The synthesis of CAS 2306245-71-4 involves multi-step organic transformations, including cyclization, esterification, and salt formation, which are frequently discussed in process chemistry forums. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying its purity, a topic often queried in scientific databases and patent literature. Notably, this compound's stereochemistry (cis-configuration) is a recurring keyword in asymmetric synthesis discussions.
From an SEO perspective, users frequently search for "pyrrolopyrrole derivatives applications" or "tert-butyl ester in drug design," reflecting broader interest in scaffold diversification. The compound's relevance to neuropharmacology aligns with trending topics like neurodegenerative disease research and blood-brain barrier penetration. Additionally, its CAS registry number (2306245-71-4) is a critical identifier for regulatory compliance and supply chain tracking.
In conclusion, Tert-butyl cis-3a-methyl-1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxylate;hydrochloride exemplifies the intersection of structural complexity and therapeutic potential. Its role in lead optimization and SAR studies continues to inspire innovation, making it a focal point for academic and industrial R&D teams worldwide.
2306245-71-4 (Tert-butyl cis-3a-methyl-1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxylate;hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)